Cas no 2227799-65-5 ((3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid
• CAS No: 2227799-65-5
• MF: C₉H₈Cl₂O₃
• MW: 235.064021110535
• CID: 6052372
• PubChem ID: 94425294
• Update Time: 2025-11-07

(3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid
• EN300-1992595
• 2227799-65-5

• Inchi： 1S/C9H8Cl2O3/c10-6-3-1-2-5(9(6)11)7(12)4-8(13)14/h1-3,7,12H,4H2,(H,13,14)/t7-/m1/s1
• InChI Key： ZNQXAYUXBZHMAU-SSDOTTSWSA-N
• SMILES： ClC1C(=CC=CC=1[C@@H](CC(=O)O)O)Cl

Computed Properties

• Exact Mass: 233.9850495g/mol
• Monoisotopic Mass: 233.9850495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid

Introduction to (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic Acid (CAS No. 2227799-65-5)

(3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid, with the chemical identifier CAS No. 2227799-65-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its specific stereochemical configuration and structural motifs, has garnered attention for its potential applications in drug discovery and molecular research.

The molecular structure of (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid consists of a propanoic acid backbone substituted with a (2,3-dichlorophenyl) group at the third carbon position and a hydroxyl group at the same position. This unique arrangement of functional groups makes it a versatile scaffold for the development of novel bioactive molecules. The stereochemistry at the third carbon, denoted as (3R), is particularly important as it influences the compound's biological activity and interactions with biological targets.

In recent years, there has been growing interest in the development of chiral compounds for pharmaceutical applications. The enantiomeric purity and stereochemical configuration of (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid play a crucial role in determining its efficacy and safety profile. Advanced synthetic methodologies have been employed to achieve high enantiomeric purity, ensuring that the compound behaves predictably in biological systems.

One of the most compelling aspects of (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid is its potential as a building block for more complex pharmacophores. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards specific biological targets. For instance, derivatives of this compound have been investigated for their potential role in modulating enzyme activity and receptor binding.

The synthesis of (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Recent advancements in catalytic techniques have enabled more efficient and sustainable synthetic routes. These improvements not only enhance the accessibility of the compound but also align with the broader goals of green chemistry and sustainable drug development.

Recent studies have highlighted the biological activity of derivatives of (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid. For example, researchers have explored its potential as an intermediate in the synthesis of kinase inhibitors, which are widely used in the treatment of various cancers and inflammatory diseases. The dichlorophenyl moiety is particularly noteworthy, as it has been shown to enhance binding interactions with biological targets due to its ability to form multiple hydrogen bonds and hydrophobic interactions.

The hydroxyl group at the third carbon position also contributes significantly to the compound's biological activity. This functional group can participate in hydrogen bonding interactions with biological targets, thereby influencing the compound's binding affinity and selectivity. The (R) configuration at this position has been found to be particularly favorable for achieving optimal biological activity.

In addition to its potential as a drug intermediate, (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid has been investigated for its role in chemical biology research. Its unique structural features make it a valuable tool for studying enzyme mechanisms and substrate recognition. By using this compound as a probe molecule, researchers can gain insights into the fundamental processes that govern biological function.

The development of new analytical techniques has also facilitated a deeper understanding of (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid. High-resolution NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to elucidate its structure and dynamics. These techniques provide critical information for understanding how the compound interacts with biological targets and how its structure influences its biological activity.

Future research directions for (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid include exploring its potential in other therapeutic areas such as neurodegenerative diseases and infectious diseases. The compound's structural flexibility allows for modifications that can tailor its biological activity towards specific disease targets. Additionally, computational modeling techniques are being used to predict how structural changes will affect biological activity, further accelerating the drug discovery process.

In conclusion, (3R)-3-(2,3-dichlorophenyl)-3-hydroxypropanoic acid (CAS No. 2227799-65-5) is a promising compound with significant potential in pharmaceutical chemistry and biochemistry. Its unique structural features and stereochemical configuration make it a valuable scaffold for drug discovery and molecular research. As our understanding of biological systems continues to evolve, compounds like this will play an increasingly important role in developing new treatments for various diseases.